N-[2-(1H-imidazol-1-yl)benzyl]-4-(4H-1,2,4-triazol-4-yl)benzamide

• IUPAC Name: N-[(2-imidazol-1-ylphenyl)methyl]-4-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C19H16N6O/c26-19(15-5-7-17(8-6-15)25-13-22-23-14-25)21-11-16-3-1-2-4-18(16)24-10-9-20-12-24/h1-10,12-14H,11H2,(H,21,26)
• InChI Key: CACVMTIPVPVMCN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)C2=CC=C(C=C2)N3C=NN=C3)N4C=CN=C4
• Molecular Formula: C19H16N6O
• Molecular Weight: 344.4 g/mol

Description

This chemical compound is a part of the benzamide class, characterized by the presence of imidazole and triazole moieties. It's an area of active research due to the diverse biological activities of these compounds.

Synthesis Analysis

The synthesis process involves reactions with various precursors and catalysts. For example, Balewski and Kornicka (2021) described the synthesis of a related guanidine derivative using mercury(II) chloride and triethylamine in anhydrous dimethylformamide, which might be similar to the synthesis routes for the compound (Balewski & Kornicka, 2021).

Molecular Structure Analysis

The molecular structure of such compounds is often confirmed using techniques like NMR, infrared spectroscopy, and elemental analysis. Afshar et al. (1987) reported on the structure of a similar compound, focusing on its planar, conjugated, and aromatic characteristics (Afshar et al., 1987).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, often forming complex structures. For instance, Liu, Lei, and Hu (2012) discussed a method involving thiamine hydrochloride for synthesizing related compounds (Liu, Lei, & Hu, 2012).

Physical Properties Analysis

The physical properties like solubility, melting point, and stability are essential for understanding the compound's behavior. For example, Jadhav et al. (2008) provided insights into the physical properties of similar benzimidazole derivatives, which could be relevant (Jadhav, Shaikh, Shingare, & Gill, 2008).

Chemical Properties Analysis

The chemical properties, such as reactivity with other compounds and pH stability, are key to understanding its applications. Sambaiah and Reddy (1990) discussed the chemical properties of related triazole compounds, which might provide insights into the chemical behavior of the compound (Sambaiah & Reddy, 1990).